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ETHYLDOCOSAHEXAENOATE ETHYLDOCOSAHEXAENOATE Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoic acid with the hydroxy group of ethanol. It is functionally related to an all-cis-docosa-4,7,10,13,16,19-hexaenoic acid.
Brand Name: Vulcanchem
CAS No.: 81926-94-5
VCID: VC20782357
InChI: InChI=1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h5-6,8-9,11-12,14-15,17-18,20-21H,3-4,7,10,13,16,19,22-23H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-
SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OCC
Molecular Formula: C24H36O2
Molecular Weight: 356.5 g/mol

ETHYLDOCOSAHEXAENOATE

CAS No.: 81926-94-5

Cat. No.: VC20782357

Molecular Formula: C24H36O2

Molecular Weight: 356.5 g/mol

* For research use only. Not for human or veterinary use.

ETHYLDOCOSAHEXAENOATE - 81926-94-5

Specification

Description Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoic acid with the hydroxy group of ethanol. It is functionally related to an all-cis-docosa-4,7,10,13,16,19-hexaenoic acid.
CAS No. 81926-94-5
Molecular Formula C24H36O2
Molecular Weight 356.5 g/mol
IUPAC Name ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate
Standard InChI InChI=1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h5-6,8-9,11-12,14-15,17-18,20-21H,3-4,7,10,13,16,19,22-23H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-
Standard InChI Key ITNKVODZACVXDS-YNUSHXQLSA-N
Isomeric SMILES CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)OCC
SMILES CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OCC
Canonical SMILES CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OCC
Appearance Assay:≥98%A solution in ethanol

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